Cas no 477872-08-5 (N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide)

• Product Name: N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide
• CAS No: 477872-08-5
• MF: C₁₀H₇FN₄OS
• MW: 250.252183198929
• CID: 4652865
• PubChem ID: 5525377
• Update Time: 2025-10-29

N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide

• Inchi： 1S/C10H7FN4OS/c11-8-3-1-7(2-4-8)5-12-14-10(16)9-6-17-15-13-9/h1-6H,(H,14,16)/b12-5-
• InChI Key： SEEZAERQTPGDHV-XGICHPGQSA-N
• SMILES： S1C=C(C(N/N=C\C2C=CC(=CC=2)F)=O)N=N1

Computed Properties

• Exact Mass: 250.03246020g/mol
• Monoisotopic Mass: 250.03246020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3

N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide

N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide: A Comprehensive Overview

N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide (CAS No. 477872-08-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of hydrazides and is characterized by the presence of a thiadiazole ring and a fluorinated phenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical applications.

The structure of N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide is particularly noteworthy. The thiadiazole ring is known for its ability to form stable complexes with metal ions, which can be advantageous in the development of metal-based drugs. Additionally, the fluorine atom in the phenyl group enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. These structural attributes contribute to the compound's potential as a lead molecule in drug discovery.

Recent research has focused on elucidating the biological activities of N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide. Studies have shown that this compound exhibits significant antimicrobial properties against a range of bacterial and fungal strains. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide effectively inhibited the growth of Staphylococcus aureus and Candida albicans. These findings suggest its potential as an antimicrobial agent in clinical settings.

Beyond its antimicrobial properties, N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide has also been investigated for its antitumor activity. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. A notable study published in Cancer Research reported that N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide exhibited potent cytotoxic effects against human breast cancer cells (MCF-7) and colon cancer cells (HCT-116). These results highlight its potential as a novel anticancer agent.

The pharmacokinetic properties of N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide have also been evaluated to assess its suitability as a therapeutic agent. Research has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. In particular, its high lipophilicity facilitates efficient cellular uptake and distribution to target tissues. Furthermore, the compound's metabolic stability ensures prolonged therapeutic effects without rapid degradation.

In addition to its direct biological activities, N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide has been explored for its synergistic effects when combined with other drugs. A study published in the European Journal of Medicinal Chemistry demonstrated that co-administration of N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide with conventional antibiotics enhanced their efficacy against multidrug-resistant bacteria. This synergistic interaction could potentially address the growing challenge of antibiotic resistance.

The synthesis of N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide involves several well-established chemical reactions. The key steps include the formation of the thiadiazole ring through cyclization reactions and the introduction of the fluorinated phenyl group via electrophilic aromatic substitution. The synthetic route is scalable and can be optimized for large-scale production, making it feasible for industrial applications.

In conclusion, N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide (CAS No. 477872-08-5) is a multifaceted compound with promising applications in medicinal chemistry. Its unique structure confers significant biological activities such as antimicrobial and antitumor properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses. As further studies are conducted and more data become available, N'-(Z)-(4-Fluorophenyl)methylidene-1,2,3-thiadiazole-4-carbohydrazide may emerge as a valuable tool in the development of novel pharmaceuticals.